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Compound of Interest

4-(4-Fluorophenoxy)-3-
Compound Name:

methylbenzaldehyde
CAS No.: 1270878-66-4
Cat. No.: B1489358

Get Quote

\ J

Document Control:
o Classification: Research Chemical / Intermediate
¢ Primary Hazard Class: Irritant / Aquatic Toxicity / Air-Sensitive

« Applicability: Drug Discovery, Agrochemical Synthesis, Organic Process Development

Part 1: Chemical Architecture & Reactivity Profile

To handle this compound safely, one must understand its molecular behavior. It is not merely a
"chemical”; it is a reactive electrophile with significant lipophilicity.

Structural Analysis

» Core Moiety: Benzaldehyde (Electrophilic C=0).

e Substituents:
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o 3-Methyl group: Provides steric bulk near the ether linkage, potentially influencing
metabolic stability and solubility.

o 4-(4-Fluorophenoxy) group: The fluorinated ether tail drastically increases lipophilicity
(LogP > 4.0 estimated), facilitating rapid skin absorption and cell membrane penetration.
The para-fluorine atom blocks metabolic oxidation at the terminal position, increasing
environmental persistence.

Critical Reactivity: The Oxidation Vector

The primary instability arises from the aldehyde functionality. Upon exposure to atmospheric
oxygen, it undergoes autoxidation to form the corresponding benzoic acid derivative (4-(4-
fluorophenoxy)-3-methylbenzoic acid).

Mechanism: Radical chain reaction initiated by UV light or trace metals.

e Implication: Purity can drop from 98% to <90% within weeks if stored improperly,
compromising stoichiometric calculations in synthesis.

Part 2: Hazard Identification (SAR-Based
Assessment)

Note: As a specialized research chemical, harmonized REACH data may be unavailable. The
following profile is derived from Structure-Activity Relationships (SAR) using close analogs like
4-fluoro-3-phenoxybenzaldehyde (CAS 68359-57-9).

GHS Classification (Predicted)
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Hazard Category H-Code Hazard Statement Mechanistic Basis
Lipophilic penetration
of the dermis;

) o Causes skin irritation. aldehyde reactivity

Skin Irritation H315 ) ) )

[1] with skin proteins
(Schiff base
formation).
_ Direct electrophilic
o Causes serious eye
Eye Irritation H319 o attack on corneal
irritation.[1][2][3]
mucosal membranes.
Volatility of the
May cause respirato aldehyde allows
STOT - SE H335 o Y _ P i _ y. o
irritation.[1] inhalation; irritates
mucous membranes.
Fluorinated diphenyl
Very toxic to aquatic ethers are known to
Aquatic Toxicity H410 life with long-lasting bioaccumulate and

effects.[2][4]

disrupt aquatic

ecosystems.

The "Silent" Hazard: Sensitization

Aldehydes are structural alerts for skin sensitization. Repeated exposure may lead to allergic

contact dermatitis. The fluorine substituent does not mitigate this risk; it may enhance

penetration.

Part 3: Operational Protocols (The Self-Validating

System)

This section defines a workflow that ensures both safety and chemical integrity. Do not rely on

the label purity; verify it.

The "Argon Shield" Storage Protocol
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Objective: Prevent the radical autoxidation pathway.
e Receipt: Immediately inspect the physical state.
o Pass: Clear to pale yellow liquid/oil.
o Fail: Cloudy or presence of white solids (indicates benzoic acid formation).

» Aliquot Strategy: Do not store in a large "mother"” bottle. Aliquot into single-use vials under an
inert atmosphere.

 Inert Gas: Use Argon rather than Nitrogen if possible (Argon is heavier than air and blankets
the liquid surface more effectively).

e Temperature: Store at 2—8°C.

Workflow Visualization

The following diagram illustrates the "Lifecycle of Safety" for this compound, emphasizing the
critical decision points for purity verification.
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Caption: Operational workflow for receiving and verifying aldehyde integrity. The "Critical
Control Point" prevents the use of oxidized starting material.

Degradation Pathway & Mitigation

Understanding how the chemical fails allows you to prevent it.
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Caption: Autoxidation pathway of aromatic aldehydes. Green notes indicate engineering
controls required to block the degradation.

Part 4: Personal Protective Equipment (PPE) Matrix

Due to the lipophilic nature of the fluorophenoxy group, standard latex gloves are insufficient.
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PPE Category Recommendation Rationale

Fluorinated ethers can
o ) ] permeate latex. Double nitrile
Gloves Nitrile (Double gloving) or Viton ) )
provides a breakthrough time

buffer.

Volatile organic compound
(VOC).[5] Inhalation causes
respiratory tract irritation
(H335).[1]

Respiratory Fume Hood (Required)

Safety glasses are insufficient
Eye Protection Chemical Goggles if splashing occurs; aldehydes

are severe eye irritants.

Standard protection. If
Clothing Lab Coat (Cotton/Poly) handling >50g, use a
chemical-resistant apron.

Part 5: Emergency Response Protocols
Spill Management

o Small Spill (<10 mL): Absorb with vermiculite or sand. Do not use paper towels (aldehydes
can react exothermically with cellulose under certain conditions, though rare, it is bad
practice).

o Decontamination: Wash the surface with a dilute solution of sodium bisulfite (NaHSO3).

o Chemistry: Bisulfite forms a water-soluble adduct with the aldehyde, making it easier to
clean and neutralizing the volatility.

First Aid

o Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/acetone) to wash skin; they will drive the lipophilic fluorinated compound deeper into
the dermis.
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o Eye Contact: Flush immediately with water for 15 minutes.[2] Consult an ophthalmologist
(aldehyde burns can be insidious).

Part 6: Synthesis & Application Context

Why this molecule? Researchers typically utilize 4-(4-Fluorophenoxy)-3-
methylbenzaldehyde as a scaffold for:

» Pyrethroid Insecticides: Analogous to the alcohol moiety in Bifenthrin, aimed at modulating
sodium channel activity in pests.

» Kinase Inhibitors: The diphenyl ether motif is a "privileged structure" in medicinal chemistry,
often used to fit into hydrophobic pockets of enzymes (e.g., p38 MAP kinase or B-Raf).

Reaction Tip: When performing reductive aminations or Wittig reactions, ensure the aldehyde is
acid-free. The presence of the benzoic acid impurity can quench basic reagents (like n-BuLi in
Wittig) or poison catalysts, leading to failed batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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